Cas no 1204818-19-8 ((R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride)

• Product Name: (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride
• CAS No: 1204818-19-8
• MF: C₁₀H₁₁ClF₃NO₂
• MW: 269.648052453995
• MDL: MFCD06659146
• CID: 1035542
• PubChem ID: 45026932
• Update Time: 2025-10-31

(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride
• (R)-3-Amino-4-(2,4,5-trifluorophenyl)butyric acid hydrochloride
• (3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid,hydrochloride
• (R)-3-Amino-4-(2,4,5-trifluorophenyl)-butyric acid-HCl
• CS-0158432
• (R)-3-Amino-4-(2,4,5-trifluoro-phenyl)-butyric acid-HCl
• AT18056
• MFCD06659146
• (R)-3-Amino-4-(2,4,5-trifluorophenyl)butyric acid HCl
• SCHEMBL1645945
• DTXSID90661609
• (R)-3-AMINO-4-(2,4,5-TRIFLUOROPHENYL)BUTANOIC ACID HCL
• (3R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid--hydrogen chloride (1/1)
• (R)-3-amino-4-(2,4,5-trifluoro-phenyl)-butanoic acid hydrochloride, AldrichCPR
• Benzenebutanoic acid, beta-amino-2,4,5-trifluoro-, hydrochloride (1:1), (betaR)-; (3R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic Acid Hydrochloride; Sitagliptin Impurity 17
• (3R)-3-AMINO-4-(2,4,5-TRIFLUOROPHENYL)BUTANOIC ACID HYDROCHLORIDE
• AS-11423
• 1204818-19-8
• AKOS015849168
• (R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid, hydrochloride (1:1)
• (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoicacidhydrochloride
• (3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid;hydrochloride
• BV6KFC9CMU
• Benzenebutanoic acid, beta-amino-2,4,5-trifluoro-, hydrochloride (1:1), (betaR)-
• 3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride, (R)-

• MDL： MFCD06659146
• Inchi： 1S/C10H10F3NO2.ClH/c11-7-4-9(13)8(12)2-5(7)1-6(14)3-10(15)16;/h2,4,6H,1,3,14H2,(H,15,16);1H/t6-;/m1./s1
• InChI Key： FZHZEWNJQKHBTG-FYZOBXCZSA-N
• SMILES： Cl.FC1C=C(C(=CC=1C[C@H](CC(=O)O)N)F)F

Computed Properties

• Exact Mass: 269.04300
• Monoisotopic Mass: 269.0430408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Melting Point: 218-220℃
• PSA: 63.32000
• LogP: 2.95070
• Sensitiveness: Air Sensitive

Additional information on (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride

Introduction to (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride (CAS No 1204818-19-8)

(R-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. With the CAS number 1204818-19-8, this compound is a key intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, particularly the presence of a trifluorophenyl group and an amino acid derivative, make it a valuable candidate for further research and development in drug discovery.

The compound's molecular structure consists of a butanoic acid backbone substituted with an amino group at the third position and a 2,4,5-trifluorophenyl moiety at the fourth position. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical applications. This solubility property is particularly advantageous in pharmaceutical formulations where bioavailability and stability are critical factors.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The trifluorophenyl group in (R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride contributes to these desirable properties, making it a promising building block for the design of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a crucial role in numerous biological processes, and their inhibition is often a key strategy in the treatment of diseases such as cancer, HIV, and inflammation-related disorders. The structural motif of (R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride closely resembles known protease inhibitor scaffolds, suggesting its utility in developing new inhibitors with improved efficacy and selectivity.

Recent studies have demonstrated that fluorinated amino acids can significantly enhance the potency of drug candidates by improving their pharmacokinetic profiles. The incorporation of (R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride into drug molecules may lead to compounds with prolonged half-lives and reduced susceptibility to metabolic degradation. This has opened up new avenues for the development of long-acting therapeutics that require less frequent dosing.

The synthesis of (R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The use of chiral auxiliaries or catalysts ensures the retention of the (R) configuration at the amino group, which is essential for biological activity. Advances in asymmetric synthesis have made it possible to produce this compound in high enantiomeric purity, meeting the stringent requirements of modern drug development.

In addition to its role as a building block for protease inhibitors, (R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride has shown promise in other therapeutic areas. For instance, its structural features make it a suitable candidate for developing kinase inhibitors targeting various signaling pathways involved in cancer progression. By modulating kinase activity, these inhibitors can disrupt aberrant signaling networks and restore normal cellular function.

The compound's potential extends beyond oncology; it has also been explored as a component in anti-inflammatory agents. Inflammatory processes are mediated by complex networks of enzymes and signaling molecules, many of which are regulated by proteases. Inhibiting key proteases involved in inflammation could lead to novel therapeutics with fewer side effects compared to existing anti-inflammatory drugs.

Another area where this compound shows promise is in central nervous system (CNS) drug development. The blood-brain barrier poses significant challenges for delivering therapeutics to the brain. However, fluorinated compounds have been shown to cross this barrier more efficiently due to their improved lipophilicity and stability. Incorporating (R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride into CNS drugs could enhance their penetration into neural tissues and improve therapeutic outcomes.

The safety profile of (R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride is another critical consideration in its application as a pharmaceutical intermediate. Extensive preclinical studies are necessary to evaluate its toxicity profile and potential side effects before it can be used in human trials. These studies will help determine optimal dosing regimens and identify any contraindications or interactions with other medications.

In conclusion, (R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride (CAS No 1204818-19-8) is a versatile and highly functional compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable tool for synthesizing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound，its importance in drug discovery is likely to grow even further.